Cas no 6085-99-0 (1H-1,2,4-Triazolium, 4-amino-1-[(4-nitrophenyl)methyl]-, bromide)

1H-1,2,4-Triazolium, 4-amino-1-[(4-nitrophenyl)methyl]-, bromide structure
6085-99-0 structure
Product Name:1H-1,2,4-Triazolium, 4-amino-1-[(4-nitrophenyl)methyl]-, bromide
CAS No:6085-99-0
MF:C9H10BrN5O2
MW:300.111999988556
CID:1623554
Update Time:2024-09-13

1H-1,2,4-Triazolium, 4-amino-1-[(4-nitrophenyl)methyl]-, bromide Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazolium, 4-amino-1-[(4-nitrophenyl)methyl]-, bromide
    • 1-(4-Nitrobenzyl)-4-amino-4H-1,2,4-triazolium bromide
    • 4-Amino-1-(4-nitrobenzyl)-4H-1,2,4-triazolium bromide
    • Rizatriptan Impurity 25 Bromide
    • Inchi: 1S/C9H10N5O2.BrH/c10-12-6-11-13(7-12)5-8-1-3-9(4-2-8)14(15)16;/h1-4,6-7H,5,10H2;1H/q+1;/p-1
    • InChI Key: FLEAPQULBLEYNT-UHFFFAOYSA-M
    • SMILES: C(N1N=C[N+](N)=C1)C1C=CC(N(=O)=O)=CC=1.[Br-]

Computed Properties

  • Exact Mass: 299.00200

Experimental Properties

  • Melting Point: 199 °C
  • PSA: 93.54000
  • LogP: 1.90340
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